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Compound of Interest

Compound Name: Danoprevir

Cat. No.: B1684564 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Danoprevir. The following procedural

guidance outlines personal protective equipment (PPE) requirements, safe handling protocols,

and disposal plans to ensure a secure laboratory environment.

Hazard Identification and Classification
Danoprevir is classified as harmful if swallowed.[1] It may also cause skin, eye, and respiratory

tract irritation.[2] Therefore, adherence to strict safety protocols is mandatory.

GHS Classification Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment must be worn when

handling Danoprevir.
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Protection Type Required Equipment
Specifications and

Guidelines

Eye Protection
Safety goggles with side-

shields

Ensure a snug fit to protect

against splashes and dust.[1]

Hand Protection Chemical-impermeable gloves

Gloves must be inspected prior

to use. Wash and dry hands

after removing gloves. The

selected gloves must satisfy

the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[3]

Body Protection Impervious clothing or lab coat

Wear suitable protective

clothing to prevent skin

contact.[1][3] Fire/flame

resistant clothing is also

recommended.[3]

Respiratory Protection Suitable respirator

Use only in areas with

appropriate exhaust

ventilation.[1] If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator should be used.[3]

Safe Handling and Operational Plan
1. Engineering Controls:

Handle Danoprevir in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that a safety shower and eyewash station are readily accessible.[1]

2. Handling Procedures:

Avoid the formation of dust and aerosols.[1][3]
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Do not breathe mist, gas, or vapors.[3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

3. Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended long-term storage is at -20°C.[1]

Emergency Procedures
Exposure Type First Aid Measures

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2][3]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2][3]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2][3]

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area. Wear

appropriate PPE and avoid dust formation. Prevent further leakage if it is safe to do so. Do not
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let the chemical enter drains. Collect the spilled material and place it in a suitable, closed

container for disposal.[3]

Disposal Plan
All waste materials containing Danoprevir must be disposed of in accordance with federal,

state, and local regulations.[2]

Contact a licensed professional waste disposal company to arrange for disposal.[2]

Do not allow the product to enter drains or surface water.[4]

Physicochemical and Toxicological Data
Property Value

Molecular Formula C35H46FN5O9S[1]

Molecular Weight 731.83 g/mol [1]

CAS Number 850876-88-9[1]

Melting Point 153 °C[4]

Solubility DMSO: 144 mg/mL[5]

Toxicological Data Information

Acute Oral Toxicity Category 4: Harmful if swallowed.[1]

Skin Corrosion/Irritation May cause skin irritation.[2]

Eye Damage/Irritation May cause eye irritation.[2]

Sensitization No sensitizing effects are known.[4]

Experimental Protocol: HCV NS3/4A Protease
Inhibition Assay
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The inhibitory activity of Danoprevir on the HCV NS3/4A protease can be determined using a

continuous fluorescent resonance energy transfer (FRET) assay.[5]

Methodology:

Prepare a reaction buffer containing 25 μM NS4A peptide, 50 mM Tris-HCl (pH 7.5), 15%

(v/v) glycerol, 10 mM dithiothreitol, and 0.5 μM QXL520-labeled FRET substrate.

Add 50 pM of K2040 enzyme to initiate the reaction in black 96-well plates.

Include control reactions lacking inhibitors and enzymes.

Collect fluorescence data and calculate initial rates from the linear phase of the reaction (up

to 1 hour).

Use the initial rates to determine the IC50 value for Danoprevir.

Workflow for Safe Handling of Danoprevir
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Caption: Workflow for the safe handling of Danoprevir from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-danoprevir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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